Cas no 16489-90-0 (6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide)

• Product Name: 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide
• CAS No: 16489-90-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD00006694
• CID: 150176
• PubChem ID: 86013
• Update Time: 2025-10-23

6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide Chemical and Physical Properties

Names and Identifiers

• Quinoline,6-ethoxy-1,2,3,4-tetrahydro-2,2,4-trimethyl-
• 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline
• 001981
• 6-Aethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydro-chinolin
• 6-ethox
• 6-Ethoxy-1,2,3,4-tetrahydro-2,2,4-trimethylquinoline
• 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydrochinolin
• 6-ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydro-quinoline
• 6-ethoxy-2,2,4-trimethyl-1,3-dihydroquinoline
• 6-Ethoxy-2,2,4-trimethyl-3,4-dihydroquinoline
• AC1L3APN
• AC1Q57CH
• ChemDiv2_002483
• SureCN5272296
• ZERO
• Einecs 240-546-9
• 6-ethoxy-2,2,4-trimethyl-3,4-dihydro-1H-quinoline
• 2,2,4-Trimethyl-6-ethoxy-1,2,3,4-tetrahydroquinoline
• 1,2,3,4-Tetrahydro-2,2,4-trimethyl-6-ethoxyquinoline
• 6-ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide
• DTXCID4022365
• Z285024406
• Dihydro-ethoxyquin; 6-Ethoxy-1,2,3,4-tetrahydro-2,2,4-trimethylquinoline
• Ethoxyquin-3,4-dihydro
• 6-ETHOXY-1,2,3,4-TETRAHYDRO-2,2,4-TRIMETHYL-QUINOLINE
• AKOS016345655
• CS-0215730
• EN300-29526
• (+/-)-6-ETHOXY-1,2,3,4-TETRAHYDRO-2,2,4-TRIMETHYLQUINOLINE
• UNII-U6ZL4JO667
• AKOS001452041
• 6-Ethoxy-2,3,4-trimethyl-1,2,3,4-tetrahydroquinoline
• Tox21_301229
• Ethyl 2,2,4-trimethyl-1,2,3,4-tetrahydro-6-quinolinyl ether #
• A910864
• DIHYDROETHOXYQUIN
• 16489-90-0
• NCGC00255801-01
• DTXSID6042365
• CAS-16489-90-0
• CHEMBL176666
• HMS1376A19
• SCHEMBL5272296
• FT-0684344
• 6-ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquino-line
• NS00025392
• Quinoline, 6-ethoxy-1,2,3,4-tetrahydro-2,2,4-trimethyl-
• U6ZL4JO667
• 6-Ethoxy-1,2,3,4-tetrahydro-2,2,4-trimethylquinoline,97%
• dihydroethoxyquin (metabolite of ethoxyquin)
• quinoline, 6-ethoxy-1,2,3,4-tetrahydro-2,2,4-trimethyl-, hydrobromide
• ALBB-010346
• STK735164
• G38048
• 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide

• MDL： MFCD00006694
• Inchi： 1S/C14H21NO/c1-5-16-11-6-7-13-12(8-11)10(2)9-14(3,4)15-13/h6-8,10,15H,5,9H2,1-4H3
• InChI Key： YLDDCEXDGNXCIO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C)CC(C)(C)N2

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide

Recent Advances in the Study of 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Hydrobromide (CAS: 16489-90-0)

The compound 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide (CAS: 16489-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline core structure, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have explored its potential as a modulator of neurotransmitter systems, with a focus on its interactions with dopaminergic and serotonergic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide derivatives. The study highlighted the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics. The researchers employed a combination of in vitro and in vivo models to assess the compound's pharmacokinetic and pharmacodynamic profiles, revealing its favorable bioavailability and low toxicity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide to enhance its binding affinity for specific receptor subtypes. The study utilized molecular docking simulations and X-ray crystallography to elucidate the compound's interactions with target proteins. These findings provide valuable insights for the design of next-generation therapeutics with improved efficacy and selectivity.

Furthermore, a 2024 preclinical study demonstrated the compound's potential in mitigating neuroinflammatory responses, which are implicated in various neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide significantly reduced pro-inflammatory cytokine levels in microglial cells, suggesting its utility as an anti-neuroinflammatory agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, long-term safety, and scalability of synthesis need to be addressed in future research. Ongoing studies are exploring novel formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 6-Ethoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide (CAS: 16489-90-0) represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted pharmacological effects and structural versatility make it a valuable scaffold for drug discovery. Continued research efforts are expected to unlock its full therapeutic potential, particularly in the treatment of CNS disorders and neuroinflammatory conditions.